(Z)-N-(3-benzyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline
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Description
(Z)-N-(3-benzyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline is a useful research compound. Its molecular formula is C23H20N2OS and its molecular weight is 372.49. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Applications
One area of application for structurally similar compounds is in photodynamic therapy (PDT) for cancer treatment. For instance, zinc phthalocyanine derivatives substituted with Schiff base groups demonstrate significant potential as Type II photosensitizers in PDT. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for effective PDT treatments (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activity
Another significant application area for related compounds is in the development of antimicrobial agents. Novel quinazolinone derivatives synthesized through reactions involving primary aromatic amines, including aniline derivatives, have shown promising antimicrobial activity. This suggests the potential utility of thiazol-ylidene-aniline compounds in creating new antimicrobial drugs (Habib, Hassan, & El‐Mekabaty, 2013).
Catalysis and Organic Synthesis
Compounds with thiazol and aniline moieties are also explored for their catalytic properties and applications in organic synthesis. For example, ZIF-7, a material related to such compounds, has been used as a catalyst for the methoxycarbonylation of aniline with dimethyl carbonate, demonstrating high conversion rates and selectivity. This indicates the potential of thiazol-ylidene-aniline derivatives in catalysis and synthesis applications (Dahnum et al., 2019).
Electroluminescent and Photophysical Properties
Furthermore, compounds structurally related to (Z)-N-(3-benzyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)aniline have been investigated for their electroluminescent and photophysical properties. For instance, Zn(II)-chelated complexes based on functionalized benzothiazole derivatives exhibit promising white-light emission, suggesting applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices (Roh et al., 2009).
Properties
IUPAC Name |
3-benzyl-4-(4-methoxyphenyl)-N-phenyl-1,3-thiazol-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2OS/c1-26-21-14-12-19(13-15-21)22-17-27-23(24-20-10-6-3-7-11-20)25(22)16-18-8-4-2-5-9-18/h2-15,17H,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCRPSPAVWHTJOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.